Cas no 2228697-17-2 (1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one
• CAS No: 2228697-17-2
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5804498
• PubChem ID: 165842357
• Update Time: 2025-05-21

1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one
• 2228697-17-2
• EN300-1746753
• 1-[1-(4-methylthiophen-3-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C10H12OS/c1-7-5-12-6-9(7)10(3-4-10)8(2)11/h5-6H,3-4H2,1-2H3
• InChI Key： MTQCMWCARAPFDQ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one (CAS No. 2228697-17-2)

1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one (CAS No. 2228697-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and thiophene moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 4-methylthiophen-3-yl group attached to a cyclopropyl ring, offers versatile reactivity, making it valuable for drug discovery and material science applications.

The growing interest in 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one is driven by its potential role in developing novel therapeutics. Researchers are exploring its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. The compound’s structural complexity and functional groups enable selective interactions with biological targets, a feature highly sought after in modern drug development.

In agrochemical applications, 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one is investigated for its potential as a pesticide intermediate. Its thiophene component is known to enhance the bioactivity of crop protection agents, addressing global demands for sustainable agriculture. This aligns with the increasing focus on green chemistry and eco-friendly solutions in the agrochemical sector.

The synthesis of 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one involves multi-step organic reactions, often starting from 3-bromo-4-methylthiophene. Advanced techniques like palladium-catalyzed cross-coupling and cyclopropanation are employed to achieve high yields and purity. These methods are frequently discussed in academic and industrial forums, reflecting the compound’s relevance in synthetic chemistry.

From a commercial perspective, 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical industries. Its market demand is influenced by the growth of these sectors, particularly in regions like North America, Europe, and Asia-Pacific. Companies emphasize high-purity grades and custom synthesis services to meet diverse research needs.

Safety and handling of 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one follow standard laboratory protocols. While not classified as hazardous, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. Regulatory compliance, including REACH and FDA guidelines, ensures its safe use in industrial and research settings.

Future research on 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one is expected to explore its applications in material science, such as organic electronics and photovoltaic devices. The compound’s conjugated system and electron-rich properties make it a candidate for developing advanced functional materials. This aligns with the broader trend of integrating organic compounds into renewable energy technologies.

In summary, 1-1-(4-methylthiophen-3-yl)cyclopropylethan-1-one (CAS No. 2228697-17-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovation across multiple scientific disciplines, making it a subject of ongoing research and commercial interest.